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Compound of Interest

Compound Name: (Rac)-PF-998425

Cat. No.: B1679686 Get Quote

For Research Use Only

These application notes provide a comprehensive guide for the preparation, characterization,

and evaluation of a topical formulation of (Rac)-PF-998425 for pre-clinical research. (Rac)-PF-
998425 is a potent and selective non-steroidal androgen receptor (AR) antagonist, with

potential applications in dermatological research, particularly in conditions influenced by

androgens such as androgenetic alopecia.[1][2][3][4]

Introduction
(Rac)-PF-998425 acts as a competitive antagonist of the androgen receptor, inhibiting the

binding of androgens like testosterone and dihydrotestosterone (DHT). This mechanism of

action makes it a valuable tool for investigating the role of androgen signaling in various

physiological and pathological processes in the skin. Topical delivery offers the advantage of

localized activity, minimizing potential systemic side effects.[5] This document outlines

protocols for formulating (Rac)-PF-998425 into a stable and effective topical preparation for in

vitro and in vivo research models.

(Rac)-PF-998425 Compound Properties
A summary of the key properties of (Rac)-PF-998425 is presented in Table 1. Understanding

these properties is crucial for formulation development.
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Property Value Reference

Molecular Formula C₁₄H₁₄F₃NO [1][2]

Molecular Weight 269.26 g/mol [1]

Appearance White to off-white powder [1]

IC₅₀ (AR Binding Assay) 26 nM [1][4]

IC₅₀ (Cellular Assay) 43 - 90 nM [2][3][4]

Solubility
Soluble in DMSO, PEG300,

Ethanol
[1][3]

Storage

Powder: -20°C; Stock Solution:

-80°C (6 months), -20°C (1

month)

[1][3]

Signaling Pathway
The mechanism of action of (Rac)-PF-998425 involves the antagonism of the androgen

receptor signaling pathway. A simplified diagram of this pathway is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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